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Compound of Interest

Compound Name: HL-8

Cat. No.: B11931921 Get Quote

Disclaimer: Initial searches for a cell line designated "HL-8" did not yield a distinct, well-

characterized cell line. The information presented in this guide pertains to the HL-60 cell line, a

human promyelocytic leukemia line, which is a plausible subject of interest given the query.

This guide is intended for researchers, scientists, and drug development professionals.

The HL-60 cell line, established from a 36-year-old woman with acute promyelocytic leukemia,

is a cornerstone of in vitro hematological and cancer research. These non-adherent, spherical

cells grow in suspension and are invaluable for studying cellular differentiation, apoptosis, and

the efficacy of novel therapeutic agents.

Core Cellular and Molecular Characteristics
The HL-60 cell line is characterized by its myeloblastic morphology and its capacity to

differentiate into various myeloid lineages upon induction by specific chemical agents. This

makes it an excellent model system for studying hematopoiesis and leukemogenesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b11931921?utm_src=pdf-interest
https://www.benchchem.com/product/b11931921?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11931921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference

Cell Type Promyelocytic Leukemia [1]

Origin Human, Female [1]

Morphology Spherical, Non-adherent [2]

Ploidy Aneuploid

Doubling Time Approximately 24-36 hours

Key Genetic Features
Amplification of the MYC

oncogene

Key Signaling Pathways in HL-60 Cells
Several critical signaling pathways are constitutively active or can be readily stimulated in HL-

60 cells, making them a robust model for studying cancer cell signaling and for screening

targeted therapies.

PI3K/Akt Signaling Pathway
The Phosphoinositide 3-kinase (PI3K)/Akt pathway is central to regulating cell survival,

proliferation, and metabolism in HL-60 cells. Its constitutive activation is a hallmark of many

cancers, including leukemia.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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